2-[2-(2,3-dimethoxybenzylidene)hydrazino]-N-(3-methoxyphenyl)-2-oxoacetamide

• IUPAC Name: N'-[(E)-(2,3-dimethoxyphenyl)methylideneamino]-N-(3-methoxyphenyl)oxamide
• InChI: InChI=1S/C18H19N3O5/c1-24-14-8-5-7-13(10-14)20-17(22)18(23)21-19-11-12-6-4-9-15(25-2)16(12)26-3/h4-11H,1-3H3,(H,20,22)(H,21,23)/b19-11+
• InChI Key: QKIGFDONMZEIAK-YBFXNURJSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C(=O)NN=CC2=C(C(=CC=C2)OC)OC
• Isomeric SMILES: COC1=CC=CC(=C1)NC(=O)C(=O)N/N=C/C2=C(C(=CC=C2)OC)OC
• Molecular Formula: C18H19N3O5
• Molecular Weight: 357.4 g/mol
• CAS RN: 357267-51-7

Description

The compound "2-[2-(2,3-dimethoxybenzylidene)hydrazino]-N-(3-methoxyphenyl)-2-oxoacetamide" is a chemically synthesized molecule. While there is limited direct research on this exact compound, related molecules have been studied for their structural and chemical properties.

Synthesis Analysis

The synthesis of such compounds typically involves the reaction of methoxybenzylidene derivatives with nucleophilic reagents. For instance, Tetere et al. (2011) studied the reactions of methoxybenzylidene derivatives with reagents like potassium hydroxide and hydrazine hydrate (Tetere et al., 2011).

Molecular Structure Analysis

Studies on similar compounds have shown detailed crystal structures. For example, Wouters et al. (2002) analyzed the crystal structures of 4-methyl-2-[N-(3,4-methylenedioxybenzylidene)hydrazino]thiazole and its reduction product, providing insights into molecular conformation and hydrogen bonding patterns (Wouters et al., 2002).

Chemical Reactions and Properties

The chemical reactions of these compounds often involve interactions with various nucleophilic reagents, leading to the formation of new structures and functional groups. As studied by Tetere et al. (2011), these reactions can produce various derivatives suitable for further chemical synthesis (Tetere et al., 2011).

Physical Properties Analysis

While specific data on the physical properties of "this compound" is not available, related compounds have been characterized through methods like crystallography, as demonstrated by Wouters et al. (2002) (Wouters et al., 2002).

Chemical Properties Analysis

The chemical properties of such compounds are often defined by their reactivity with other chemicals. The study by Tetere et al. (2011) illustrates how the reactivity of methoxybenzylidene derivatives can lead to the synthesis of new compounds (Tetere et al., 2011).

Safety and Hazards

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